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Compound of Interest

Compound Name: 3-Bromo-2-nitrophenol

Cat. No.: B1286451 Get Quote

3-Bromo-2-nitrophenol (CAS No: 76361-99-4) is a vital organic intermediate, frequently

utilized in the synthesis of pharmaceuticals and agrochemicals. Its chemical architecture,

featuring a phenol ring substituted with a hydroxyl (-OH), a nitro (-NO₂), and a bromine (-Br)

group, provides multiple reactive sites for synthetic transformations. The precise arrangement

of these functional groups is critical to its reactivity and the identity of downstream products.

Therefore, unambiguous structural confirmation is paramount for any researcher employing this

compound.

This guide, prepared from the perspective of a Senior Application Scientist, provides a

comprehensive overview of the core spectroscopic techniques used to characterize 3-Bromo-
2-nitrophenol. We will delve into Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and

¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Beyond merely presenting data,

we will explore the rationale behind the experimental protocols and provide a detailed

interpretation of the resulting spectra, grounding our analysis in established chemical

principles.

The molecule itself is a light yellow crystalline solid with a melting point in the range of 65-67°C.

[1][2] Its molecular formula is C₆H₄BrNO₃, corresponding to a molecular weight of

approximately 218.01 g/mol .[1]

Molecular Structure and Atom Numbering
For clarity in the subsequent spectral analysis, the following atom numbering scheme will be

used for 3-Bromo-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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